Cas no 117829-36-4 (3-amino-2-sulfanylideneimidazolidin-4-one)

3-amino-2-sulfanylideneimidazolidin-4-one structure
117829-36-4 structure
Product Name:3-amino-2-sulfanylideneimidazolidin-4-one
CAS No:117829-36-4
MF:C3H5N3OS
MW:131.156298398972
CID:2615532
PubChem ID:14211044
Update Time:2025-04-21

3-amino-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-sulfanylideneimidazolidin-4-one
    • SCHEMBL9673075
    • 1-Amino-2-thioxo-5-imidazolidinone
    • JJNKKKLZISJJDK-UHFFFAOYSA-N
    • DTXSID70557475
    • 3-Amino-2-thioxoimidazolidin-4-one
    • AKOS006354710
    • 117829-36-4
    • DTXCID40508257
    • 3-amino-2-thiohydantoin
    • Inchi: 1S/C3H5N3OS/c4-6-2(7)1-5-3(6)8/h1,4H2,(H,5,8)
    • InChI Key: JJNKKKLZISJJDK-UHFFFAOYSA-N
    • SMILES: S=C1NCC(N1N)=O

Computed Properties

  • Exact Mass: 131.01533297Da
  • Monoisotopic Mass: 131.01533297Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 90.5Ų
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